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Compound of Interest

Compound Name: Propanenitrile-25

Cat. No.: B1584105 Get Quote

Essential Safety and Handling Guide for
Propanenitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling propanenitrile (also known as propionitrile or ethyl cyanide). The

following information is critical for researchers, scientists, and drug development professionals

to ensure safe laboratory practices.

Quantitative Safety Data
The following table summarizes key quantitative data for Propanenitrile, providing a clear

reference for exposure limits and physical properties.

Parameter Value Reference

CAS Number 107-12-0

EC Number 203-464-4 [1]

UN Number 2404 [1]

Flash Point 36°F (2°C) [2]

Vapor Pressure 39 mm Hg at 68°F (20°C) [2]

Water Solubility Soluble [2]
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Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory to

prevent exposure.

Eye Protection: Wear chemical splash goggles.

Hand Protection: Wear protective gloves. The specific material should be chosen based on

recommendations from safety equipment suppliers for your specific operation.[2]

Skin and Body Protection: Wear protective clothing, including suits, footwear, and headgear.

An emergency shower should be readily available.[2]

Respiratory Protection: Use a respirator if local exhaust ventilation or enclosure is not

available. For firefighting, a self-contained breathing apparatus (SCBA) is required.[2][3]

Standard Operating Procedure for Handling
Propanenitrile
The following protocol outlines the step-by-step procedure for the safe handling of

propanenitrile in a laboratory setting.

Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

Confirm that an eyewash station and safety shower are accessible and operational.[2]

Assemble all necessary PPE and ensure it is in good condition.

Have spill cleanup materials (e.g., dry lime, sand, or soda ash) readily available.[2]

Handling:

Ground and bond all metal containers during transfer to prevent static discharge.[2]

Use only non-sparking tools and explosion-proof equipment.[2]
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Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[2][3]

Storage:

Store in a cool, dry, well-ventilated area away from sources of ignition and incompatible

substances such as strong oxidants.[1]

Keep containers tightly closed.[2]

Disposal:

Propanenitrile may need to be disposed of as hazardous waste.[2]

Consult with your institution's environmental health and safety department for specific

disposal guidelines.

Place waste in covered, labeled containers for disposal.[2]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency. The following

diagram outlines the necessary steps for different types of exposure and spills.
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Exposure Response

Spill Response

Inhalation Move to Fresh Air
1.

Skin Contact Remove Contaminated Clothing
1.

Eye Contact Flush with Water for 15 mins1.

Ingestion Give 2-4 Cups of Milk or Water
(If Conscious)

1.

Administer Oxygen/Artificial Respiration
(No Mouth-to-Mouth)

2.

Seek Immediate Medical Attention

3.

Wash with Soap and Water
for 15 mins

2.
3.

2.

Do NOT Induce Vomiting2.
3.

Spill Occurs Evacuate Area
1.

Remove Ignition Sources
2.

Ventilate Area
3.

Cover with Inert Material
(Sand, Lime, etc.)

4.
Collect in Sealed Containers

for Disposal

5.

Click to download full resolution via product page

Caption: Emergency response workflow for Propanenitrile exposure and spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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